Cas no 1461714-20-4 (2,2-difluorocycloheptane-1-carboxylic acid)

• Product Name: 2,2-difluorocycloheptane-1-carboxylic acid
• CAS No: 1461714-20-4
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5170524
• PubChem ID: 84767535
• Update Time: 2025-11-02

2,2-difluorocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxylic acid, 2,2-difluoro-
• 2,2-Difluorocycloheptane-1-carboxylic acid
• 2,2-difluorocycloheptane-1-carboxylic acid

• Inchi： 1S/C8H12F2O2/c9-8(10)5-3-1-2-4-6(8)7(11)12/h6H,1-5H2,(H,11,12)
• InChI Key： RCMLHHJECLLXHA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCCCC1(F)F

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2,2-difluorocycloheptane-1-carboxylic acid

Recent Advances in the Application of 2,2-Difluorocycloheptane-1-carboxylic Acid (CAS: 1461714-20-4) in Chemical Biology and Pharmaceutical Research

The compound 2,2-difluorocycloheptane-1-carboxylic acid (CAS: 1461714-20-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This fluorinated cycloheptane derivative exhibits remarkable stability and bioactivity, making it a promising candidate for drug development. Recent studies have explored its role as a building block in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of investigation involves the incorporation of 2,2-difluorocycloheptane-1-carboxylic acid into peptidomimetics and small-molecule inhibitors. Researchers have demonstrated its efficacy in enhancing the metabolic stability and binding affinity of these compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the design of protease inhibitors, where the difluorinated cycloheptane moiety significantly improved resistance to enzymatic degradation while maintaining high target specificity.

In addition to its application in drug design, 2,2-difluorocycloheptane-1-carboxylic acid has been investigated for its potential in imaging and diagnostics. The presence of fluorine atoms allows for the incorporation of radiolabels, enabling its use in positron emission tomography (PET) imaging. A recent preclinical study utilized this compound as a precursor for the synthesis of fluorine-18 labeled tracers, which exhibited excellent pharmacokinetic properties and tumor-targeting capabilities in murine models.

Further research has also explored the mechanistic aspects of 2,2-difluorocycloheptane-1-carboxylic acid's bioactivity. Computational modeling and X-ray crystallography studies have provided insights into its interactions with biological targets, particularly in the context of G-protein-coupled receptors (GPCRs). These findings have paved the way for the rational design of next-generation therapeutics with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 2,2-difluorocycloheptane-1-carboxylic acid derivatives. Current efforts are focused on developing more efficient synthetic routes and exploring its applicability in broader therapeutic areas, such as neurodegenerative diseases and oncology. Collaborative initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2,2-difluorocycloheptane-1-carboxylic acid (CAS: 1461714-20-4) represents a versatile and promising scaffold in modern drug discovery and chemical biology. Its unique properties and diverse applications underscore its potential to address unmet medical needs, and ongoing research continues to uncover new opportunities for its utilization in the pharmaceutical sciences.